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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498 Get Quote

A critical analysis of available data reveals significant discrepancies regarding the precise

chemical identity of Disperse Red 362, a fluorescent dye with applications in textiles and

potentially in biomedical research. While the CAS number 158129-94-3 is consistently

associated with this dye, conflicting reports on its molecular structure and formula necessitate a

cautious approach for research and development professionals.

This technical guide aims to consolidate the existing, albeit contradictory, information on

Disperse Red 362, highlighting the current ambiguities and providing a summary of the

reported properties and synthesis methods.

The Conundrum of Chemical Structure
The primary challenge in defining Disperse Red 362 lies in its inconsistent representation in

chemical databases and literature. At least three distinct structural classes have been

associated with this dye:

Benzopyran Class: Several sources describe Disperse Red 362 with a molecular formula of

C₂₃H₁₈N₄O₂ and a molecular weight of approximately 382.41 g/mol , classifying it as a

benzopyran derivative.

Azo Dye: Other descriptions point towards a classic azo dye structure, characterized by a

central azo group (-N=N-) connecting two aromatic rings. This is supported by mentions of its

synthesis via diazotization and coupling reactions, standard procedures for creating azo

dyes.
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Complex Mixture/Large Molecule: A comprehensive entry in the PubChem database

presents a significantly more complex picture, with a molecular formula of C₇₉H₁₀₀N₆O₉ and

a molecular weight of 1277.7 g/mol . This entry suggests that C.I. Disperse Red 362 may be

a mixture of three large, structurally related compounds.

Centchroman Class: The term "Centchroman class" has also been used to describe the

molecular structure of Disperse Red 362, adding another layer of ambiguity.

This lack of a definitive, universally accepted chemical structure is a significant hurdle for any

in-depth scientific investigation or application development. For the purpose of this guide, we

will acknowledge these discrepancies and present the available data with this critical caveat.

Physicochemical Properties
Due to the structural ambiguity, a consolidated table of physicochemical properties must be

interpreted with caution. The following table summarizes the available data, which may

correspond to different chemical entities marketed as Disperse Red 362.
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Property Value Source/Comment

CAS Number 158129-94-3

Consistently reported across

multiple sources.[1][2][3][4][5]

[6][7][8]

Synonyms

Brilliant Pink FBS, Disperse

Fluor. Pink BG, Dianix

Luminous Red 3B, Kayalon

Polyester Brilliant Red FB-S

[1][3][5][8][9]

Molecular Formula C₂₃H₁₈N₄O₂
Reported by some suppliers.

[2]

C₇₉H₁₀₀N₆O₉
Reported in the PubChem

database.[10]

Molecular Weight 382.41 g/mol
Corresponding to C₂₃H₁₈N₄O₂.

[2]

1277.7 g/mol
Corresponding to

C₇₉H₁₀₀N₆O₉.[10]

Appearance Purple-black powder [5]

Solubility

Sparingly soluble in water.

Soluble in some organic

solvents.

Disperse dyes are by definition

sparingly soluble in water.[6]

Application
Dyeing of polyester fabrics,

fluorescent probe.
[3][5][7][9]

Synthesis Methodologies
The reported synthesis methods for Disperse Red 362 are as varied as its described

structures. The most frequently mentioned method aligns with the production of azo dyes.

Azo Dye Synthesis Workflow
A generalized workflow for the synthesis of an azo dye, which is likely applicable if Disperse
Red 362 is indeed an azo compound, involves two key stages: diazotization and coupling.
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Azo Dye Synthesis Workflow

Experimental Protocol: General Diazotization and Azo Coupling

Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid)

and cooled to 0-5 °C. A solution of a diazotizing agent, typically sodium nitrite, is added

dropwise while maintaining the low temperature. The reaction mixture is stirred for a period

to ensure complete formation of the diazonium salt.

Azo Coupling: A solution of the coupling component (e.g., a phenol or naphthol derivative) is

prepared, often in an alkaline medium. The previously prepared diazonium salt solution is

then slowly added to the coupling component solution, again maintaining a low temperature.

The coupling reaction results in the formation of the azo dye, which may precipitate from the

solution and can be collected by filtration, washed, and dried.

It is important to note that without a confirmed chemical structure, a precise and validated

experimental protocol for the synthesis of Disperse Red 362 cannot be provided.

Applications and Safety Considerations
Disperse Red 362 is primarily used as a disperse dye for coloring polyester fabrics.[3][5] Its

fluorescent properties also suggest potential applications in biomedical imaging and as a

fluorescent label.[7][9]

Information on the toxicity and safety of Disperse Red 362 is limited and should be considered

in the context of the undefined structure. As with any chemical substance, appropriate personal

protective equipment should be used when handling this dye. Some sources indicate potential

for skin and eye irritation.

Conclusion and Recommendations for Researchers
The significant discrepancies in the reported chemical structure of Disperse Red 362 present a

major challenge for its scientific and developmental use. Researchers, scientists, and drug

development professionals are strongly advised to:

Verify the structure: Before use, it is imperative to obtain a verified chemical structure and

purity analysis from the supplier. Techniques such as NMR, mass spectrometry, and
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elemental analysis would be essential for definitive structural elucidation.

Exercise caution: Given the conflicting information, any experimental results obtained using

commercially available "Disperse Red 362" should be interpreted with a high degree of

caution and with the acknowledgment of the potential for structural ambiguity.

Report findings: Researchers who successfully characterize the structure of Disperse Red
362 are encouraged to publish their findings to help resolve the current confusion in the

scientific community.

Until a consensus on the chemical identity of Disperse Red 362 is reached, its application in

high-stakes fields such as drug development should be approached with rigorous preliminary

analysis and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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